Cas no 1021205-96-8 (ethyl 4-(2-{2,4-dihydroxy-3-[(piperidin-1-yl)methyl]phenyl}-2-oxoethoxy)benzoate)

Ethyl 4-(2-{2,4-dihydroxy-3-[(piperidin-1-yl)methyl]phenyl}-2-oxoethoxy)benzoate is a synthetic organic compound featuring a multifunctional molecular structure. Its key advantages include a strategically designed scaffold combining a benzoate ester, a diketone moiety, and a piperidinylmethyl group, which may enhance binding affinity and solubility in pharmacological applications. The presence of hydroxyl groups and a flexible ether linkage contributes to its potential reactivity and versatility in chemical modifications. This compound is of interest in medicinal chemistry for its structural complexity, which could enable interactions with diverse biological targets. Its synthesis involves precise control to ensure high purity and stability, making it suitable for research applications.
ethyl 4-(2-{2,4-dihydroxy-3-[(piperidin-1-yl)methyl]phenyl}-2-oxoethoxy)benzoate structure
1021205-96-8 structure
Product Name:ethyl 4-(2-{2,4-dihydroxy-3-[(piperidin-1-yl)methyl]phenyl}-2-oxoethoxy)benzoate
CAS No:1021205-96-8
MF:C23H27NO6
MW:413.46358704567
CID:6159129
PubChem ID:30858769
Update Time:2025-06-14

ethyl 4-(2-{2,4-dihydroxy-3-[(piperidin-1-yl)methyl]phenyl}-2-oxoethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-(2-{2,4-dihydroxy-3-[(piperidin-1-yl)methyl]phenyl}-2-oxoethoxy)benzoate
    • F5278-0036
    • AKOS005177226
    • ethyl 4-{2-[2,4-dihydroxy-3-(piperidylmethyl)phenyl]-2-oxoethoxy}benzoate
    • ethyl 4-[2-[2,4-dihydroxy-3-(piperidin-1-ylmethyl)phenyl]-2-oxoethoxy]benzoate
    • ethyl 4-(2-(2,4-dihydroxy-3-(piperidin-1-ylmethyl)phenyl)-2-oxoethoxy)benzoate
    • 1021205-96-8
    • Inchi: 1S/C23H27NO6/c1-2-29-23(28)16-6-8-17(9-7-16)30-15-21(26)18-10-11-20(25)19(22(18)27)14-24-12-4-3-5-13-24/h6-11,25,27H,2-5,12-15H2,1H3
    • InChI Key: XTRKIDSBXLGHKY-UHFFFAOYSA-N
    • SMILES: OC1C(C(COC2C=CC(C(=O)OCC)=CC=2)=O)=CC=C(C=1CN1CCCCC1)O

Computed Properties

  • Exact Mass: 413.18383758g/mol
  • Monoisotopic Mass: 413.18383758g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 9
  • Complexity: 556
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 96.3Ų

ethyl 4-(2-{2,4-dihydroxy-3-[(piperidin-1-yl)methyl]phenyl}-2-oxoethoxy)benzoate Pricemore >>

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Additional information on ethyl 4-(2-{2,4-dihydroxy-3-[(piperidin-1-yl)methyl]phenyl}-2-oxoethoxy)benzoate

Comprehensive Analysis of Ethyl 4-(2-{2,4-dihydroxy-3-[(piperidin-1-yl)methyl]phenyl}-2-oxoethoxy)benzoate (CAS No. 1021205-96-8)

The compound ethyl 4-(2-{2,4-dihydroxy-3-[(piperidin-1-yl)methyl]phenyl}-2-oxoethoxy)benzoate, identified by its CAS number 1021205-96-8, is a sophisticated organic molecule with a wide range of potential applications in pharmaceutical and biochemical research. Its intricate structure features a piperidin-1-ylmethyl group, which is often associated with bioactive properties, making it a subject of interest in drug discovery and development. Researchers are particularly intrigued by its potential role in modulating enzyme activity and receptor interactions, which could lead to breakthroughs in treating various health conditions.

In recent years, the demand for novel compounds like ethyl 4-(2-{2,4-dihydroxy-3-[(piperidin-1-yl)methyl]phenyl}-2-oxoethoxy)benzoate has surged, driven by advancements in precision medicine and targeted therapy. This compound's unique phenyl-2-oxoethoxy moiety and benzoate ester functionality contribute to its versatility in chemical synthesis and biological applications. Its relevance is further highlighted by its potential use in developing small-molecule inhibitors, a hot topic in oncology and neurodegenerative disease research.

The synthesis and characterization of CAS 1021205-96-8 involve advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purification. These methods ensure high purity and accurate structural confirmation, which are critical for reliable experimental results. The compound's solubility profile and stability under various conditions are also key considerations for researchers, as these factors influence its applicability in in vitro and in vivo studies.

One of the most frequently searched questions related to this compound is its potential mechanism of action and biological targets. Preliminary studies suggest that the piperidin-1-ylmethyl group may interact with G-protein-coupled receptors (GPCRs), which are pivotal in signal transduction pathways. Additionally, the dihydroxyphenyl component could confer antioxidant properties, aligning with current trends in oxidative stress research and anti-aging therapeutics.

From an industrial perspective, ethyl 4-(2-{2,4-dihydroxy-3-[(piperidin-1-yl)methyl]phenyl}-2-oxoethoxy)benzoate is gaining attention for its scalability in production. Innovations in green chemistry and catalytic processes are being explored to optimize its synthesis, reducing environmental impact while maintaining cost-effectiveness. This aligns with the growing emphasis on sustainable pharmaceutical manufacturing, a topic frequently discussed in academic and industry forums.

In summary, CAS 1021205-96-8 represents a promising candidate for further investigation in multiple scientific domains. Its structural complexity and potential bioactivity make it a valuable asset for researchers exploring drug design, molecular biology, and chemical innovation. As the scientific community continues to uncover its properties and applications, this compound is poised to play a significant role in advancing modern therapeutics and material sciences.

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